4-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H18ClN3O4S/c1-14(25)15-4-8-18(9-5-15)29(27,28)22-12-13-24-20(26)11-10-19(23-24)16-2-6-17(21)7-3-16/h2-11,22H,12-13H2,1H3
• InChI Key: YABQYFTZMZGHGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O4S
• Molecular Weight: 431.9 g/mol

Description

4-acetyl-N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18ClN3O4S and its molecular weight is 431.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds related to the one have been synthesized through various chemical reactions, involving the creation of Schiff bases, hydrazinyl benzenesulfonamides, and their derivatives. These compounds have been extensively characterized using techniques like FTIR, NMR, Mass spectrometry, and X-ray diffraction analysis. Such studies are crucial for understanding the chemical properties and the potential applications of these compounds in medicinal chemistry and drug design (Kausar et al., 2019; Kobkeatthawin et al., 2017).

Biological Potential

Research has shown that related sulfonamide compounds exhibit a range of biological activities, including enzyme inhibition (AChE, BChE), antioxidant properties, and antimicrobial activity. These activities suggest their potential applications in treating diseases such as Alzheimer's, microbial infections, and oxidative stress-related conditions (Gul et al., 2016; Sarvaiya et al., 2019).

Anticancer Activity

Several studies have focused on the synthesis of sulfonamide derivatives to evaluate their anticancer activity. These compounds have been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis. The synthesis of these compounds involves complex chemical reactions that yield products with significant anticancer potential, highlighting the importance of sulfonamide derivatives in developing new anticancer therapies (Żołnowska et al., 2016; Rathish et al., 2012).